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Compound of Interest

Compound Name: Janumet XR

Cat. No.: B1676350 Get Quote

Essential guidelines for the safe and compliant disposal of Janumet XR (sitagliptin and

metformin) are critical for laboratory and pharmaceutical development settings. Adherence to

these procedures minimizes environmental impact and ensures workplace safety.

For researchers, scientists, and drug development professionals, the proper handling and

disposal of pharmaceutical products like Janumet XR is a fundamental aspect of laboratory

safety and regulatory compliance. Improper disposal can lead to environmental contamination

and potential health risks. This guide provides a comprehensive overview of the recommended

procedures for the disposal of Janumet XR, tailored for a professional laboratory environment.

Regulatory Framework and Disposal Options
The disposal of pharmaceutical waste is governed by various regulations, primarily from the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA).

Janumet XR, a combination of sitagliptin and metformin, is not listed on the FDA's "Flush List,"

a list of medicines recommended for disposal by flushing. Therefore, flushing Janumet XR
down the sink or toilet is not recommended.

The primary and most preferred method for the disposal of Janumet XR is through a licensed

pharmaceutical waste management service. These services are equipped to handle and

dispose of chemical and pharmaceutical waste in accordance with federal and state

regulations. For smaller quantities or in the absence of a contracted service, take-back

programs are a viable option.
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In a laboratory setting, Janumet XR waste may be generated from expired materials, unused

experimental batches, or contaminated lab supplies. It is crucial to segregate this waste from

general trash. The Safety Data Sheet (SDS) for sitagliptin/metformin formulations advises

disposing of the contents and container at an approved waste disposal plant and preventing its

release into the environment.[1][2]

The Resource Conservation and Recovery Act (RCRA) governs the management of hazardous

waste.[3][4][5] While sitagliptin and metformin are not specifically listed as "P" or "U" listed

hazardous wastes under RCRA, it is the generator's responsibility to determine if the waste

exhibits hazardous characteristics (e.g., ignitability, corrosivity, reactivity, or toxicity).[6][7] In a

research context, formulations or mixtures containing these active pharmaceutical ingredients

(APIs) could potentially be classified as hazardous waste depending on the other components.

Disposal Procedures at a Glance

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1676350?utm_src=pdf-body
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Sitagliptin%20and%20Metformin%20Extended%20Release%20Formulation_HH_CA_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/hh-sds/Sitagliptin%20and%20Metformin%20Formulation_HH_US_EN.pdf
https://www.federalregister.gov/documents/2015/09/25/2015-23167/management-standards-for-hazardous-waste-pharmaceuticals
https://dep.wv.gov/daq/small%20business/Documents/RCRA%20Pharmaceutical%20Hazardous%20Wastes%20PDF.pdf
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://safemgt.com/wp-content/uploads/2021/03/HM-EC.02.02.01EP08-d-Attach-III-Listed-Hazardous-Medications-and-other-RCRA-hazardous-waste.xls
https://www.ecomedicalwaste.com/blog-posts/hazardous-listed-pharmaceutical-waste-p-u-and-d-drugs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Method Applicability Key Considerations

Licensed Waste Management

Service

Laboratories, Research

Facilities, Pharmaceutical

Companies

Ensures compliance with EPA

and RCRA regulations.

Handles both hazardous and

non-hazardous pharmaceutical

waste. Provides

documentation for disposal.

Drug Take-Back Programs
Small quantities, individual

researchers

Authorized collection sites for

safe disposal. Check with local

pharmacies or law

enforcement for program

availability.

Incineration
Bulk powders, contaminated

materials

Must be performed by a

licensed facility. High-

temperature incineration is the

preferred method for

destroying active

pharmaceutical ingredients.

Landfill (as a last resort)
Non-hazardous, properly

treated waste

Waste should be rendered

non-retrievable before

landfilling. Not the preferred

method due to potential for

environmental leaching.

Step-by-Step Disposal Protocol for Laboratory
Settings

Segregation: Isolate all Janumet XR waste, including tablets, powders, and contaminated

materials (e.g., gloves, weighing paper), from other laboratory waste streams. Use clearly

labeled, sealed containers.

Waste Characterization: Determine if the waste is classified as hazardous under RCRA

regulations. This assessment should consider the formulation and any other chemicals

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1676350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


present. Consult your institution's Environmental Health and Safety (EHS) department for

guidance.

Packaging: Package the waste in appropriate containers as advised by your waste

management service or EHS department. Ensure containers are sealed to prevent spills or

leaks.

Labeling: Clearly label the waste container with its contents (e.g., "Janumet XR Waste,"

"Sitagliptin/Metformin Waste") and any applicable hazard warnings.

Storage: Store the packaged waste in a designated, secure area away from incompatible

materials until it can be collected by a licensed waste management service.

Documentation: Maintain accurate records of the waste generated and its disposal, including

manifests from the waste management service. This documentation is crucial for regulatory

compliance.

Logical Workflow for Janumet XR Disposal
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Janumet XR Waste Generated

Is the waste from a
 a laboratory or research setting?

Follow FDA guidelines for
household medication disposal:

1. Drug Take-Back Program (Preferred)
2. Household Trash (if no take-back)

No

Segregate Janumet XR waste
 in a labeled, sealed container

Yes

Characterize waste:
 Is it RCRA hazardous?

Manage as Hazardous Waste:
 - Follow institutional EHS protocols

 - Use licensed hazardous waste vendor

Yes

Manage as Non-Hazardous
 Pharmaceutical Waste:

 - Use licensed pharmaceutical
   waste vendor

No

Document all disposal activities

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Janumet XR.

By adhering to these structured disposal procedures, researchers and drug development

professionals can ensure the safe and environmentally responsible management of Janumet
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XR waste, thereby upholding their commitment to both scientific advancement and

environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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